Cas no 2580219-80-1 (tert-butyl 3-aminospiro3.3heptane-1-carboxylate)

Tert-butyl 3-aminospiro[3.3]heptane-1-carboxylate is a spirocyclic compound featuring both an amine and a tert-butyl carboxylate functional group. Its rigid spiro[3.3]heptane scaffold enhances conformational stability, making it valuable in medicinal chemistry and drug discovery as a constrained building block. The tert-butyl ester group provides synthetic versatility, enabling further derivatization, while the primary amine facilitates coupling reactions. This compound is particularly useful in the design of peptidomimetics and bioactive molecules, where its structural rigidity can improve binding affinity and metabolic stability. Its high purity and well-defined stereochemistry make it a reliable intermediate for research and pharmaceutical applications.

tert-butyl 3-aminospiro3.3heptane-1-carboxylate structure

2580219-80-1 structure

Product Name:tert-butyl 3-aminospiro3.3heptane-1-carboxylate

CAS No:2580219-80-1

MF:C₁₂H₂₁NO₂

MW:211.30064368248

CID:5660773

PubChem ID:165893165

Update Time:2025-06-07

tert-butyl 3-aminospiro3.3heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2580219-80-1
- tert-butyl 3-aminospiro[3.3]heptane-1-carboxylate
- EN300-27728887
- tert-butyl 3-aminospiro3.3heptane-1-carboxylate
- Inchi： 1S/C12H21NO2/c1-11(2,3)15-10(14)8-7-9(13)12(8)5-4-6-12/h8-9H,4-7,13H2,1-3H3
- InChI Key： NHJXAMKVWFKIPG-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(C1CC(C21CCC2)N)=O

Computed Properties

Exact Mass: 211.157228913g/mol
Monoisotopic Mass: 211.157228913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 52.3Å²

tert-butyl 3-aminospiro3.3heptane-1-carboxylate Pricemore >>

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